Cas no 2228188-27-8 (5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile)

• Product Name: 5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile
• CAS No: 2228188-27-8
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• CID: 6435171
• PubChem ID: 165697247
• Update Time: 2025-10-28

5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile
• 2228188-27-8
• EN300-1749005

• Inchi： 1S/C10H12N2S/c1-9(2)6-10(9,12)8-4-3-7(5-11)13-8/h3-4H,6,12H2,1-2H3
• InChI Key： XLSOAORSCVHRPO-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C1(CC1(C)C)N

Computed Properties

• Exact Mass: 192.07211956g/mol
• Monoisotopic Mass: 192.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78Ų

Additional information on 5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile

Exploring the Potential of 5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile (CAS No. 2228188-27-8) in Modern Research

In the rapidly evolving field of chemical research, 5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile (CAS No. 2228188-27-8) has emerged as a compound of significant interest. This unique molecule, characterized by its cyclopropyl and thiophene moieties, offers a versatile scaffold for various applications, particularly in pharmaceutical and material science. Researchers are increasingly drawn to its structural complexity and potential biological activity, making it a focal point in drug discovery and development.

The compound's amino and carbonitrile functional groups contribute to its reactivity, enabling it to participate in diverse chemical transformations. This property is particularly valuable in the synthesis of novel heterocyclic compounds, which are often explored for their therapeutic potential. Recent studies have highlighted the role of thiophene-2-carbonitrile derivatives in modulating enzyme activity, suggesting that 5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile could be a promising candidate for targeting specific metabolic pathways.

One of the most searched topics in this domain is the "structure-activity relationship (SAR)" of such compounds. Scientists are keen to understand how the dimethylcyclopropyl group influences the compound's binding affinity and selectivity. This aligns with the growing demand for precision medicine, where tailored molecular designs are crucial for minimizing off-target effects. The compound's CAS No. 2228188-27-8 is frequently queried in academic databases, reflecting its relevance in current research trends.

Another area of interest is the compound's potential in "green chemistry" applications. With sustainability becoming a global priority, researchers are investigating eco-friendly synthesis routes for 5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile. Its nitrile group, for instance, could be leveraged in catalytic processes that reduce waste and energy consumption. This aligns with the broader shift toward sustainable chemical practices, a topic frequently discussed in scientific forums and search engines.

From a material science perspective, the thiophene core of this compound is noteworthy. Thiophene-based materials are widely used in organic electronics, such as OLEDs and solar cells, due to their excellent charge-transport properties. The incorporation of a cyclopropyl ring could further enhance these properties by introducing steric effects that improve material stability. This has sparked curiosity among researchers exploring next-generation electronic devices.

In summary, 5-(1-amino-2,2-dimethylcyclopropyl)thiophene-2-carbonitrile (CAS No. 2228188-27-8) represents a multifaceted compound with broad applicability. Its unique structural features, combined with the growing emphasis on SAR studies and sustainable chemistry, position it as a valuable asset in both academic and industrial settings. As research continues to unfold, this compound is likely to remain a key player in addressing some of the most pressing challenges in science and technology.